2-[acetyl(methyl)amino]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[acetyl(methyl)amino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C13H18N2O2/c1-9-6-5-7-12(10(9)2)14-13(17)8-15(4)11(3)16/h5-7H,8H2,1-4H3,(H,14,17)
• InChI Key: GTCVYJWUWHFCIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CN(C)C(=O)C)C
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol

Description

2-[acetyl(methyl)amino]-N-(2,3-dimethylphenyl)acetamide, commonly known as Acetaminophen, is a widely used pharmaceutical drug that is used to treat pain and fever. It is an analgesic and antipyretic drug that is available over-the-counter and is also used in prescription medications. Acetaminophen is a popular drug due to its effectiveness, safety, and affordability.

Mechanism of Action

Acetaminophen works by inhibiting the production of prostaglandins, which are responsible for causing pain and fever in the body. It works by blocking the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Acetaminophen is selective for COX-2, which is responsible for the production of prostaglandins in response to inflammation and pain.
Biochemical and Physiological Effects:
Acetaminophen is rapidly absorbed in the body and is metabolized in the liver. It is excreted from the body in the form of metabolites. Acetaminophen has a half-life of approximately 2-3 hours and is eliminated from the body within 24 hours. Acetaminophen has minimal side effects and is generally well-tolerated by the body.

Advantages and Limitations for Lab Experiments

Acetaminophen is widely used in lab experiments due to its effectiveness and safety. It is a readily available drug that is affordable and easy to use. However, one of the limitations of using Acetaminophen in lab experiments is that it has a narrow therapeutic range, which means that the dose needs to be carefully monitored to avoid toxicity.

Future Directions

There are several future directions for the study of Acetaminophen. One of the future directions is to study the long-term effects of Acetaminophen on the liver and other organs. Another future direction is to study the effects of Acetaminophen on different types of pain and inflammation. Additionally, future studies can focus on the development of new formulations of Acetaminophen that are more effective and have fewer side effects.
Conclusion:
Acetaminophen is a widely used drug that is effective in treating pain and fever. It is a safe and affordable drug that is widely studied in scientific research. Acetaminophen works by inhibiting the production of prostaglandins, which are responsible for causing pain and fever in the body. It is widely used in lab experiments due to its effectiveness and safety, and there are several future directions for the study of Acetaminophen.

Synthesis Methods

Acetaminophen is synthesized by the reaction of 4-aminophenol with acetic anhydride in the presence of a catalyst such as sodium acetate. The reaction results in the formation of Acetaminophen and acetic acid. The chemical equation for the synthesis of Acetaminophen is as follows:
4-aminophenol + acetic anhydride → Acetaminophen + acetic acid

Scientific Research Applications

Acetaminophen is a widely studied drug due to its effectiveness and safety. It is used in various scientific research studies to understand its mechanism of action and its effects on the human body. Acetaminophen is used in research studies related to pain management, fever reduction, and inflammation. It is also used in studies related to the treatment of various diseases such as cancer, osteoarthritis, and rheumatoid arthritis.